2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride

• IUPAC Name: 2-methoxy-3-(4-methylphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H17NO.ClH/c1-9-3-5-10(6-4-9)7-11(8-12)13-2;/h3-6,11H,7-8,12H2,1-2H3;1H
• InChI Key: KMJIBGCVKKXTAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(CN)OC.Cl
• Molecular Formula: C11H18ClNO
• Molecular Weight: 215.72 g/mol
• CAS No.: 2839138-96-2

Description

2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride (2-MPMPA-HCl) is a synthetic compound that has been studied for its potential applications in scientific research. It is a relatively new compound and has recently been gaining attention for its versatile uses.

Scientific Research Applications

2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride has been studied for its potential applications in scientific research. It has been used in the study of the effects of monoamine neurotransmitters on the central nervous system. It has also been used in the study of the effects of drugs on the brain. Additionally, it has been studied for its use as a potential antidepressant.

Mechanism of Action

2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride acts as an agonist of the monoamine neurotransmitters serotonin and norepinephrine. This means that it binds to the receptors for these neurotransmitters and activates them, resulting in increased levels of these neurotransmitters in the brain. This can lead to increased mood and reduced anxiety.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to increase serotonin and norepinephrine levels in the brain, resulting in increased mood and reduced anxiety. Additionally, it has been shown to reduce inflammation and oxidative stress. It has also been studied for its potential use in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a relatively low cost. Additionally, it has a relatively high potency, making it useful for use in experiments involving small amounts of compound. However, it also has some limitations. It is a synthetic compound, so it cannot be used in experiments involving natural compounds. Additionally, it is not approved for use in humans, so it cannot be used in clinical trials.

Future Directions

There are several potential future directions for 2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride. It could be studied further for its potential use in the treatment of depression and anxiety. Additionally, it could be studied for its potential use in the treatment of other neurological disorders. It could also be studied for its potential use in the treatment of inflammation and oxidative stress. Finally, it could be studied for its potential use in the study of the effects of drugs on the brain.

Synthesis Methods

2-methoxy-3-(4-methylphenyl)propan-1-amine hydrochloride can be synthesized using a two-step procedure. The first step involves the reaction of 4-methylphenol with 2-methoxypropene to form 2-methoxy-3-(4-methylphenyl)propan-1-ol. The second step involves the reaction of the intermediate with hydrochloric acid to form this compound. The reaction is carried out in a solvent such as methanol and the product can be isolated using filtration.